Cas no 400777-14-2 (1H-Indole, 6-chloro-2-(4-fluorophenyl)-)

• Product Name: 1H-Indole, 6-chloro-2-(4-fluorophenyl)-
• CAS No: 400777-14-2
• MF: C₁₄H₉ClFN
• MW: 245.679365873337
• CID: 3225759
• PubChem ID: 18407033
• Update Time: 2025-04-21

1H-Indole, 6-chloro-2-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 6-chloro-2-(4-fluorophenyl)-
• DB-399429
• 400777-14-2
• SCHEMBL695284
• WGIIKCWYMPHQHJ-UHFFFAOYSA-N
• 6-chloro-2-(4-fluorophenyl)-1-H-indole

• Inchi： 1S/C14H9ClFN/c15-11-4-1-10-7-13(17-14(10)8-11)9-2-5-12(16)6-3-9/h1-8,17H
• InChI Key： WGIIKCWYMPHQHJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)C=C1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 245.0407551Da
• Monoisotopic Mass: 245.0407551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 15.8Ų